Cas no 1207874-07-4 ((1S,?2S)?-2-?(2,?5-?Dimethyl-?1H-?pyrrol-?1-?yl)?cyclohexanamine)

• Product Name: (1S,?2S)?-2-?(2,?5-?Dimethyl-?1H-?pyrrol-?1-?yl)?cyclohexanamine
• CAS No: 1207874-07-4
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 3036394
• PubChem ID: 93679078
• Update Time: 2025-05-30

(1S,?2S)?-2-?(2,?5-?Dimethyl-?1H-?pyrrol-?1-?yl)?cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• (1S,?2S)?-2-?(2,?5-?Dimethyl-?1H-?pyrrol-?1-?yl)?cyclohexanamine
• (1S,2S)- 2-(2,5-DIMETHYL-1H-PYRROL-1-YL)-CYCLOHEXANAMINE
• Cyclohexanamine, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-, (1S,2S)-
• 1207874-07-4
• F20774
• (1S,2S)-2-(2,5-Dimethyl-1H-pyrrol-1-yl)cyclohexanamine

• Inchi： 1S/C12H20N2/c1-9-7-8-10(2)14(9)12-6-4-3-5-11(12)13/h7-8,11-12H,3-6,13H2,1-2H3/t11-,12-/m0/s1
• InChI Key： MVHWBCPGJWWEQG-RYUDHWBXSA-N
• SMILES： [C@H]1(N)CCCC[C@@H]1N1C(C)=CC=C1C

Computed Properties

• Exact Mass: 192.162648646g/mol
• Monoisotopic Mass: 192.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 31Ų

Additional information on (1S,?2S)?-2-?(2,?5-?Dimethyl-?1H-?pyrrol-?1-?yl)?cyclohexanamine

Chemical Profile of (1S,2S)-2-(2,5-Dimethyl-1H-pyrrol-1-yl)cyclohexanamine (CAS No. 1207874-07-4)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. Among these, (1S,2S)-2-(2,5-Dimethyl-1H-pyrrol-1-yl)cyclohexanamine (CAS No. 1207874-07-4) stands out due to its unique structural and pharmacological properties. This compound, characterized by its chiral center and pyrrolidine moiety, has garnered significant attention in recent years for its potential applications in drug design and therapeutic interventions.

The molecular structure of (1S,2S)-2-(2,5-Dimethyl-1H-pyrrol-1-yl)cyclohexanamine encompasses a cyclohexane ring substituted with a pyrrolidine derivative, which contributes to its distinct pharmacokinetic and pharmacodynamic profiles. The presence of two stereocenters at the (1S,2S) configuration further enhances its complexity and potential for selective interactions with biological targets. Such structural features are often exploited in the development of enantiopure drugs, which exhibit improved efficacy and reduced side effects compared to their racemic counterparts.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have been subjects of extensive research. The pyrrolidine scaffold is a well-documented pharmacophore in various therapeutic areas, including central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted the role of pyrrolidine derivatives in modulating neurotransmitter pathways, particularly dopamine and serotonin systems, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases.

The dimethyl substitution on the pyrrolidine ring in (1S,2S)-2-(2,5-Dimethyl-1H-pyrrol-1-yl)cyclohexanamine is believed to enhance the compound's solubility and metabolic stability, making it a promising candidate for oral administration. Additionally, the cyclohexanamine moiety contributes to its binding affinity with specific enzymes and receptors. This dual functionality has been leveraged in the design of novel molecules targeting enzymes involved in metabolic syndromes and cancer pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with biological targets with high precision. Molecular docking studies have revealed that (1S,2S)-2-(2,5-Dimethyl-1H-pyrrol-1-yl)cyclohexanamine exhibits strong binding affinity for enzymes such as cyclooxygenase-2 (COX-2) and monoamine oxidase (MAO), which are key players in inflammation and neurotransmitter degradation. These findings have spurred interest in exploring its potential as an anti-inflammatory and antidepressant agent.

Preclinical studies have demonstrated promising results regarding the pharmacological activity of this compound. In vitro assays have shown that it can inhibit the activity of COX-2 without significant toxicity to healthy cells, suggesting its potential as a safer alternative to nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, animal models have revealed that it can modulate neurotransmitter levels in brain regions associated with mood regulation, indicating its therapeutic relevance for CNS disorders.

The synthesis of (1S,2S)-2-(2,5-Dimethyl-1H-pyrrol-1-yl)cyclohexanamine involves multi-step organic reactions that require precise control over stereochemistry. Advanced synthetic methodologies such as asymmetric hydrogenation and chiral resolution techniques have been employed to achieve enantiopurity. These synthetic strategies not only ensure high yield but also minimize impurities that could affect biological activity. The development of efficient synthetic routes is crucial for scaling up production and facilitating further preclinical and clinical investigations.

Given its promising pharmacological profile, (1S,2S)-2-(2,5-Dimethyl-1H-pyrrol-1-yl)cyclohexanamine is being evaluated in several clinical trials aimed at identifying new treatments for inflammatory diseases and CNS disorders. The compound's ability to interact selectively with biological targets while maintaining low toxicity makes it an attractive candidate for drug development. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

The future prospects of this compound are further enhanced by ongoing research into novel drug delivery systems that can optimize its bioavailability and targeted action. Nanotechnology-based formulations and prodrugs are being explored as potential strategies to enhance the efficacy of (1S,2S)-2-(2,5-Dimethyl-1H-pyrrol-1-yl)cyclohexanamine while minimizing side effects. Such innovations could pave the way for more effective treatments targeting a wide range of diseases.

In conclusion,(1S,2S)-2-(2,5-Dimethyl-1H-pyrrol-1-yl)cyclohexanamine represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological properties. Its potential applications in treating inflammatory diseases and CNS disorders make it a valuable asset in ongoing drug development efforts. Continued research into its synthesis, mechanism of action, and clinical efficacy will further solidify its role as a key compound in modern therapeutics.